4-anilino-6-[6-[4-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]butylcarbamoyl]pyridin-3-yl]-N-methylquinoline-3-carboxamide

• Molecular Formula: C42H38N8O8
• Molecular Weight: 782.81
• IUPAC Name: 4-anilino-6-[6-[4-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]butylcarbamoyl]pyridin-3-yl]-N-methylquinoline-3-carboxamide
• InChI: InChI=1S/C42H38N8O8/c1-43-38(53)29-22-47-30-14-12-24(20-28(30)37(29)48-26-8-3-2-4-9-26)25-13-15-31(46-21-25)39(54)45-19-6-5-18-44-35(52)23-58-33-11-7-10-27-36(33)42(57)50(41(27)56)32-16-17-34(51)49-40(32)55/h2-4,7-15,20-22,32H,5-6,16-19,23H2,1H3,(H,43,53)(H,44,52)(H,45,54)(H,47,48)(H,49,51,55)
• InChI Key: IKLCDLVLZPLJRR-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=CC=C3)C4=CN=C(C=C4)C(=O)NCCCCNC(=O)COC5=CC=CC6=C5C(=O)N(C6=O)C7CCC(=O)NC7=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: aTAG 2139, aTAG2139, aTAG-2139, CFT2139, CFT-2139, CFT 2139

Description

aTAG 2139 is a degrader of MTH1 fusion proteins for use within the aTAG system.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of related compounds, such as 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide, was achieved through multi-component reactions. These compounds were characterized by various spectroscopic techniques and investigated using computational chemistry methods for non-linear optical (NLO) properties and molecular docking analyses. This synthesis method can provide insights into the development of similar compounds, including 4-anilino-6-[6-[4-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]butylcarbamoyl]pyridin-3-yl]-N-methylquinoline-3-carboxamide (Jayarajan et al., 2019).

Anticancer Potential

• Similar quinoline-pyrimidine hybrid compounds were synthesized and evaluated for anticancer activities. These compounds showed significant inhibition against human hepatocellular carcinoma HepG2 and squamous cell carcinoma KB cancer lines. This research implies potential anticancer properties for structurally related compounds (Toan et al., 2020).

Solvent-Free Synthesis Techniques

• Synthesis of 3-substituted-4-arylquinoline derivatives using solvent-free techniques can be relevant for synthesizing compounds like 4-anilino-6-[6-[4-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]butylcarbamoyl]pyridin-3-yl]-N-methylquinoline-3-carboxamide, offering a greener and more efficient approach (Kumar & Vijayakumar, 2018).

Application in CGRP Receptor Antagonism

• The synthesis of a potent calcitonin gene-related peptide (CGRP) receptor antagonist demonstrates the application of complex quinoline derivatives in developing receptor antagonists. This provides a pathway for researching similar receptor antagonistic properties in 4-anilino-6-[6-[4-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]butylcarbamoyl]pyridin-3-yl]-N-methylquinoline-3-carboxamide (Cann et al., 2012).

Antimicrobial Properties

• Research on quinoline derivatives synthesized for antimicrobial screening suggests potential for 4-anilino-6-[6-[4-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]butylcarbamoyl]pyridin-3-yl]-N-methylquinoline-3-carboxamide to be explored for similar applications (Goswami et al., 2022).